Cas no 1250487-83-2 (methyl 2-{[(pyrrolidin-2-yl)methyl]sulfanyl}acetate)

Methyl 2-{[(pyrrolidin-2-yl)methyl]sulfanyl}acetate is a sulfur-containing ester derivative with a pyrrolidine moiety, exhibiting versatile reactivity in organic synthesis. Its unique structure, combining a thioether linkage and an ester group, makes it a valuable intermediate for constructing heterocyclic compounds and peptidomimetics. The compound's pyrrolidine ring enhances conformational rigidity, while the thioether bridge offers potential for further functionalization via oxidation or alkylation. Its ester group provides a handle for hydrolysis or transesterification, enabling diverse downstream modifications. This molecule is particularly useful in medicinal chemistry for probing bioisosteric relationships or as a scaffold for protease inhibitors. The balanced lipophilicity imparted by its structure may also contribute to favorable pharmacokinetic properties in drug design applications.
methyl 2-{[(pyrrolidin-2-yl)methyl]sulfanyl}acetate structure
1250487-83-2 structure
Product Name:methyl 2-{[(pyrrolidin-2-yl)methyl]sulfanyl}acetate
CAS No:1250487-83-2
MF:C8H15NO2S
MW:189.27520108223
CID:5167854
Update Time:2026-03-04

methyl 2-{[(pyrrolidin-2-yl)methyl]sulfanyl}acetate Chemical and Physical Properties

Names and Identifiers

    • Methyl 2-((pyrrolidin-2-ylmethyl)thio)acetate
    • methyl 2-{[(pyrrolidin-2-yl)methyl]sulfanyl}acetate
    • METHYL2-[(PYRROLIDIN-2-YLMETHYL)SULFANYL]ACETATE
    • METHYL 2-[(PYRROLIDIN-2-YLMETHYL)SULFANYL]ACETATE
    • Acetic acid, 2-[(2-pyrrolidinylmethyl)thio]-, methyl ester
    • Inchi： 1S/C8H15NO2S/c1-11-8(10)6-12-5-7-3-2-4-9-7/h7,9H,2-6H2,1H3
    • InChI Key： GZWLBJZRYSSCJY-UHFFFAOYSA-N
    • SMILES： S(CC(=O)OC)CC1CCCN1

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 5
  • Complexity: 152
  • XLogP3: 0.9
  • Topological Polar Surface Area: 63.6

methyl 2-{[(pyrrolidin-2-yl)methyl]sulfanyl}acetate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
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methyl 2-{[(pyrrolidin-2-yl)methyl]sulfanyl}acetate
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Enamine
EN300-242413-0.1g
methyl 2-{[(pyrrolidin-2-yl)methyl]sulfanyl}acetate
 1250487-83-2 95%
0.1g
 $678.0 2024-06-19
Enamine
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methyl 2-{[(pyrrolidin-2-yl)methyl]sulfanyl}acetate
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0.25g
 $708.0 2024-06-19
Enamine
EN300-242413-0.5g
methyl 2-{[(pyrrolidin-2-yl)methyl]sulfanyl}acetate
 1250487-83-2 95%
0.5g
 $739.0 2024-06-19
Enamine
EN300-242413-1.0g
methyl 2-{[(pyrrolidin-2-yl)methyl]sulfanyl}acetate
 1250487-83-2 95%
1.0g
 $770.0 2024-06-19
Enamine
EN300-242413-2.5g
methyl 2-{[(pyrrolidin-2-yl)methyl]sulfanyl}acetate
 1250487-83-2 95%
2.5g
 $1509.0 2024-06-19
Enamine
EN300-242413-5.0g
methyl 2-{[(pyrrolidin-2-yl)methyl]sulfanyl}acetate
 1250487-83-2 95%
5.0g
 $2235.0 2024-06-19
Enamine
EN300-242413-10.0g
methyl 2-{[(pyrrolidin-2-yl)methyl]sulfanyl}acetate
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SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD01029450-1g
Methyl 2-[(pyrrolidin-2-ylmethyl)sulfanyl]acetate
 1250487-83-2 95%
1g
 ￥3031.0 2024-04-18
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD01029450-5g
Methyl 2-[(pyrrolidin-2-ylmethyl)sulfanyl]acetate
 1250487-83-2 95%
5g
 ￥7952.0 2024-04-18

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(CAS:1250487-83-2)methyl 2-{[(pyrrolidin-2-yl)methyl]sulfanyl}acetate
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Stock Status:in Stock
Quantity:1g/5g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 17:18
Price ($):397.0/1043.0
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Amadis Chemical Company Limited
(CAS:1250487-83-2)methyl 2-{[(pyrrolidin-2-yl)methyl]sulfanyl}acetate
A1044913
Purity:99%/99%
Quantity:1g/5g
Price ($):397.0/1043.0
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